Cas no 121693-16-1 (Agrimol F)

• Product Name: Agrimol F
• CAS No: 121693-16-1
• MF: C₃₄H₄₀O₁₂
• MW: 640.674211502075
• CID: 161261
• Update Time: 2024-03-01

Agrimol F Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-[3-[(3-acetyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl]-5-[[2,6-dihydroxy-4-methoxy-3-methyl-5-(1-oxobutyl)phenyl]methyl]-2,4,6-trihydroxyphenyl]-
• Agrimol F
• 1-Butanone,1-[3-[(3-acetyl-2,6-dihydroxy-4-methoxy-5-methylphenyl)methyl]-5-[[2,6-dihydroxy-4-methoxy-3-methyl-5-(1-oxobutyl)

• Inchi： 1S/C34H40O12/c1-8-10-21(36)24-30(42)19(12-17-26(38)14(3)33(45-6)23(16(5)35)29(17)41)28(40)20(31(24)43)13-18-27(39)15(4)34(46-7)25(32(18)44)22(37)11-9-2/h38-44H,8-13H2,1-7H3
• InChI Key： CIVCQBPNDDPMAT-UHFFFAOYSA-N
• SMILES： OC1C(=C(C(C(CCC)=O)=C(C=1CC1C(=C(C)C(=C(C(CCC)=O)C=1O)OC)O)O)O)CC1C(=C(C(C)=O)C(=C(C)C=1O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 1040
• Topological Polar Surface Area: 211
• XLogP3: 4.754

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids